2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrazol-4-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxamide

• Molecular Formula: C21H18N4O3
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-N-(1-methylpyrazol-4-yl)-1-oxoisoquinoline-4-carboxamide
• InChI: InChI=1S/C21H18N4O3/c1-24-12-14(11-22-24)23-20(26)19-13-25(15-7-9-16(28-2)10-8-15)21(27)18-6-4-3-5-17(18)19/h3-13H,1-2H3,(H,23,26)
• InChI Key: TXALOJOYTOPHAC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)NC(=O)C2=CN(C(=O)C3=CC=CC=C32)C4=CC=C(C=C4)OC

Description

The compound 2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrazol-4-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxamide is a dihydroisoquinoline derivative featuring a methoxyphenyl substituent at position 2 and a 1-methylpyrazole carboxamide group at position 2. The methoxy group may enhance solubility and influence electronic properties, while the pyrazole moiety could contribute to binding interactions in biological systems.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemical Properties and Structure

The chemical structure of the compound features a complex arrangement that allows for diverse interactions with biological targets. It comprises an isoquinoline backbone, which is known for its biological activity, and a pyrazole moiety that contributes to its pharmacological properties. The methoxyphenyl group enhances lipophilicity, potentially improving bioavailability.

Molecular Formula

• Molecular Formula : C19H20N4O3
• Molecular Weight : 348.39 g/mol

Anticancer Activity

Recent studies have demonstrated that compounds with similar structures exhibit significant anticancer properties. For instance, derivatives of pyrazole and isoquinoline have shown cytotoxic effects against various cancer cell lines, including breast and colon cancer cells. A notable study reported that modifications to the isoquinoline structure can enhance the compound's potency against tumor cells through apoptosis induction and cell cycle arrest mechanisms .

Antimicrobial Properties

The compound has been evaluated for antimicrobial activity against a range of pathogens. A series of isoquinoline derivatives were synthesized and tested, showing promising results against both Gram-positive and Gram-negative bacteria. The mechanism is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways .

Neurological Applications

Research into the neuroprotective effects of pyrazole derivatives suggests potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate G protein-coupled receptors (GPCRs) may lead to novel therapeutic strategies for CNS disorders .

Table 1: Summary of Biological Activities

Activity	Target	Effect	Reference
Anticancer	Breast Cancer Cells	Cytotoxicity
Antimicrobial	Staphylococcus aureus	Inhibition of growth
Neuroprotective	GPCRs	Modulation of signaling

Case Study: Anticancer Activity

In a study published in Molecular Medicine Reports, researchers synthesized several derivatives based on the compound and tested their efficacy against human cancer cell lines. The results indicated that certain modifications significantly enhanced the anticancer activity, leading to a decrease in cell viability by over 70% at specific concentrations .

Case Study: Antimicrobial Efficacy

A comprehensive evaluation of the antimicrobial properties was conducted using agar diffusion methods on various bacterial strains. The compound exhibited notable inhibition zones comparable to standard antibiotics, suggesting its potential as an alternative antimicrobial agent .

Mechanism of Action

• The exact mechanism remains an active area of research.
• Potential molecular targets and pathways need further exploration.

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

Key structural analogs and their differences are summarized below:

Compound Name	Substituent at Position 2	Substituent at Position 4	Key Features
Target Compound	4-Methoxyphenyl	N-(1-methyl-1H-pyrazol-4-yl)carboxamide	Enhanced solubility due to methoxy group; moderate steric bulk.
2-(2,4-Difluorobenzyl)-N-(1-methyl-1H-pyrazol-4-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxamide	2,4-Difluorobenzyl	N-(1-methyl-1H-pyrazol-4-yl)carboxamide	Fluorine substituents increase electronegativity and metabolic stability.
N-(4-isopropylphenyl)-1-(3-methoxypropyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide	Pyrido-pyrrolo-pyrimidine core	4-isopropylphenyl + 3-methoxypropyl	Expanded heterocyclic system; likely targets kinase enzymes.
1-(3-methoxypropyl)-N-(4-methylbenzyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide	Pyrido-pyrrolo-pyrimidine core	4-methylbenzyl + 3-methoxypropyl	Increased lipophilicity due to benzyl group; potential blood-brain barrier penetration.

Functional and Hypothetical Pharmacological Differences

• Target Compound vs. 2,4-Difluorobenzyl Analog : The replacement of the 4-methoxyphenyl group with a 2,4-difluorobenzyl moiety introduces fluorine atoms, which are electronegative and may improve binding affinity to hydrophobic pockets (e.g., in ATP-binding sites).
• Heterocyclic Core Variations (Pyrido-Pyrrolo-Pyrimidine Analogs ): Compounds with pyrido-pyrrolo-pyrimidine cores (e.g., 900887-75-4) exhibit broader heteroaromatic systems, which are common in kinase inhibitors (e.g., targeting EGFR or Aurora kinases). The target compound’s isoquinoline scaffold may instead favor interactions with topoisomerases or PARP enzymes, though this remains speculative without direct experimental data.
• In contrast, the rigid 1-methylpyrazole group in the target compound may restrict conformational freedom, enhancing selectivity but reducing metabolic stability.

Methodological Considerations for Structural Analysis

Crystallographic data for such compounds (if available) are typically refined using programs like SHELXL, which is widely employed for small-molecule structural determination . The precision of bond lengths and angles derived from SHELXL refinements ensures reliable comparisons of substituent effects on molecular geometry. For instance, the dihedral angle between the isoquinoline core and the 4-methoxyphenyl group in the target compound could be compared with analogs to assess steric strain or planarity.

Biological Activity

The compound 2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrazol-4-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxamide is a synthetic derivative belonging to the isoquinoline family, which has garnered attention for its potential biological activities. This article aims to explore the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be described by the following molecular formula: $C_{18}H_{18}N_{4}O_{3}$. It features a methoxyphenyl group, a pyrazole moiety, and an isoquinoline backbone, which are known to contribute to its biological activities.

The biological activities of this compound can be attributed to several mechanisms:

• Antimicrobial Activity : Research indicates that compounds with similar structures exhibit significant antibacterial properties. The presence of the pyrazole and isoquinoline moieties may enhance their interaction with bacterial enzymes or membranes.
• Enzyme Inhibition : The compound may act as an inhibitor for various enzymes, such as acetylcholinesterase (AChE) and urease. Enzyme inhibition is a common mechanism for compounds targeting diseases like Alzheimer's and bacterial infections.
• Antioxidant Properties : Similar compounds have shown antioxidant activity, which can mitigate oxidative stress in biological systems.

Antimicrobial Activity

A study evaluating the antimicrobial properties of related compounds reported Minimum Inhibitory Concentrations (MICs) against various bacterial strains. For instance:

Compound	Bacterial Strain	MIC (μg/mL)
f1	MRSA	4-8
f4	S. aureus	0.31
f14	S. aureus	0.28

These findings suggest that derivatives similar to our compound exhibit potent antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA) .

Enzyme Inhibition

The compound's potential as an enzyme inhibitor was highlighted in a study where derivatives were tested against AChE:

Compound	IC50 (μM)
7l	2.14
7m	0.63
7n	2.17

The IC50 values indicate strong inhibitory activity against AChE, suggesting that our compound may also possess similar properties .

Case Studies

Several case studies have explored the biological effects of compounds in the same family:

• Antibacterial Efficacy : A study conducted on a series of pyrazole derivatives demonstrated their effectiveness against various bacterial strains, including MRSA and E. coli. The results indicated that modifications in the molecular structure significantly influenced antibacterial potency.
• Cytotoxicity Assessment : In vitro assessments showed that many derivatives exhibited low cytotoxicity against human cell lines (e.g., HepG2), making them suitable candidates for further development as therapeutic agents .
• Pharmacokinetic Studies : Compounds similar to the one have undergone pharmacokinetic profiling, revealing favorable metabolic stability and bioavailability characteristics, essential for drug development .